N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C26H34N2O6/c1-16(2)10-11-28-19-9-8-18(14-20(19)34-15-26(3,4)25(28)30)27-24(29)17-12-21(31-5)23(33-7)22(13-17)32-6/h8-9,12-14,16H,10-11,15H2,1-7H3,(H,27,29)
• InChI Key: IFPSXIOGDDLVEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=C(C=C2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC)OCC(C1=O)(C)C
• Molecular Formula: C26H34N2O6
• Molecular Weight: 470.6 g/mol
• CAS No.: 921585-15-1

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C26H34N2O6 and its molecular weight is 470.566. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The compound falls within a category of polycyclic systems that include benzodiazepine and isoindolinone fragments. For instance, Ukhin et al. (2011) discussed the synthesis and structure of a new polycyclic system, highlighting the creation of novel fused pentacyclic systems through dehydration processes. These synthetic pathways are crucial for developing pharmaceuticals with potential therapeutic applications, demonstrating the chemical versatility and the possibility of creating structurally complex molecules for specific biological targets (Ukhin et al., 2011).

Potential Bioactivity

Research on related compounds has explored their bioactivity, including anticonvulsant, hypnotic, and receptor antagonistic properties. For example, Deng et al. (2011) synthesized a series of 7-substituted-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-ones, evaluating their anticonvulsant effect and neurotoxicity. This study signifies the potential of structurally similar compounds in developing new therapeutic agents for neurological disorders (Deng et al., 2011).

Another avenue of research involves the development of serotonin-3 (5-HT3) receptor antagonists. Harada et al. (1995) discussed the structure-activity relationships of N-(1-benzyl-4-methylhexahydro-1H-1,4-diazepin-6-yl)carboxamides, indicating the therapeutic relevance of these compounds in treating conditions mediated by 5-HT3 receptors, such as chemotherapy-induced nausea and vomiting (Harada et al., 1995).

Photophysical Properties and Applications

Research also extends into the photophysical properties of related compounds, which can have implications in materials science and photodynamic therapy. Braun et al. (2014) conducted solid form screening and crystal structure prediction (CSP) calculations on related molecules, demonstrating the importance of understanding the structural and photophysical properties for the development of new materials with specific functionalities (Braun et al., 2014).